Cas no 1796969-76-0 (3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide)

• Product Name: 3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide
• CAS No: 1796969-76-0
• MF: C₂₀H₁₆N₄O₂
• MW: 344.36664390564
• CID: 5369535
• Update Time: 2025-05-22

3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-N-[2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl]benzamide
• 3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide

• Inchi： 1S/C20H16N4O2/c21-12-13-4-3-6-16(10-13)20(25)22-17-7-2-1-5-15(17)11-18-23-19(24-26-18)14-8-9-14/h1-7,10,14H,8-9,11H2,(H,22,25)
• InChI Key： CWSZYYAOSSBAJM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC1ON=C(C2CC2)N=1)(=O)C1=CC=CC(C#N)=C1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.35±0.70(Predicted)

Additional information on 3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide

Comprehensive Overview of 3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide (CAS No. 1796969-76-0)

The compound 3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide (CAS No. 1796969-76-0) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-oxadiazole core and a cyano-substituted benzamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a small-molecule inhibitor or modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for heterocyclic compounds like 3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide has surged due to their versatility in drug discovery. The 1,2,4-oxadiazole ring, a key component of this molecule, is known for its stability and bioactivity, often found in anti-inflammatory and antimicrobial agents. This has led to increased searches for "oxadiazole derivatives in drug development" and "cyano-substituted benzamide applications" across scientific databases and AI-driven platforms.

The synthesis of CAS No. 1796969-76-0 involves multi-step organic reactions, including cyclization and amidation, to achieve the desired molecular architecture. Its physicochemical properties, such as solubility and lipophilicity, are critical for bioavailability, a topic frequently queried by researchers exploring "how to improve drug-like properties of oxadiazoles." The compound’s cyclopropyl group further enhances its metabolic stability, a feature highly valued in medicinal chemistry.

Beyond pharmaceuticals, 3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide is also studied for its potential in agrochemical formulations. Its structural motifs align with trends in "green chemistry" and "sustainable crop protection," addressing global concerns about environmental impact. This dual applicability in human health and agriculture makes it a standout subject in scientific literature and patent filings.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1796969-76-0, ensuring purity and consistency—a priority for labs focusing on "quality control in compound synthesis." The compound’s structure-activity relationship (SAR) is another hot topic, with researchers investigating how minor modifications could optimize its efficacy for specific targets.

In summary, 3-cyano-N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}benzamide represents a convergence of innovation in organic synthesis and applied sciences. Its relevance to cutting-edge fields like precision medicine and sustainable agriculture ensures its continued prominence in both academic and industrial research.